5-(3-Chloropropyl)-2-methyl-1,3-thiazole

• Molecular Formula: C7H10ClNS
• Molecular Weight: 175.68 g/mol
• IUPAC Name: 5-(3-chloropropyl)-2-methyl-1,3-thiazole
• InChI: InChI=1S/C7H10ClNS/c1-6-9-5-7(10-6)3-2-4-8/h5H,2-4H2,1H3
• InChI Key: ZLOLIJWYDKNLBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(S1)CCCCl

Description

5-(3-Chloropropyl)-2-methyl-1,3-thiazole is a heterocyclic compound featuring a thiazole ring substituted with a methyl group at position 2 and a 3-chloropropyl chain at position 3. Thiazoles are sulfur- and nitrogen-containing heterocycles known for their diverse applications in pharmaceuticals, agrochemicals, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-Chloropropyl)-2-methyl-1,3-thiazole typically involves the reaction of 2-methylthiazole with 3-chloropropyl chloride in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions, usually in an organic solvent like dichloromethane or toluene. The product is then purified through distillation or recrystallization.

Industrial Production Methods

On an industrial scale, the production of 5-(3-Chloropropyl)-2-methyl-1,3-thiazole follows similar synthetic routes but with optimized reaction conditions to enhance yield and purity. Continuous flow reactors and automated systems are often employed to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

5-(3-Chloropropyl)-2-methyl-1,3-thiazole undergoes various chemical reactions, including:

Substitution Reactions: The chloropropyl group can be substituted with other nucleophiles such as amines, thiols, or alcohols.

Oxidation Reactions: The thiazole ring can be oxidized to form sulfoxides or sulfones.

Reduction Reactions: The compound can be reduced to form the corresponding thiazolidine derivative.

Common Reagents and Conditions

Substitution: Reagents like sodium azide, potassium thiolate, or primary amines in polar solvents.

Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products

Substitution: Formation of 5-(3-aminopropyl)-2-methyl-1,3-thiazole, 5-(3-mercaptopropyl)-2-methyl-1,3-thiazole, etc.

Oxidation: Formation of 5-(3-chloropropyl)-2-methyl-1,3-thiazole sulfoxide or sulfone.

Reduction: Formation of 5-(3-chloropropyl)-2-methylthiazolidine.

Scientific Research Applications

5-(3-Chloropropyl)-2-methyl-1,3-thiazole has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex thiazole derivatives.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 5-(3-Chloropropyl)-2-methyl-1,3-thiazole involves its interaction with specific molecular targets, depending on its application. In biological systems, it may interact with enzymes or receptors, leading to inhibition or activation of specific pathways. The chloropropyl group can also undergo metabolic transformations, contributing to its overall activity.

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key Applications
5-(3-Chloropropyl)-2-methyl-1,3-thiazole	1,3-Thiazole	2-Me, 5-(3-Cl-propyl)	177.68	Intermediate synthesis
5-(3-Chloropropyl)-4-Me-1,3-thiazole HCl	1,3-Thiazole	4-Me, 5-(3-Cl-propyl), HCl	212.14	Pharmaceutical salts
4-Chloromethyl-2-Me-5-nitro-1,3-thiazole	1,3-Thiazole	2-Me, 4-Cl-Me, 5-NO2	206.65	Antimicrobial intermediates
5-(3-Cl-2-Me-propyl)-1,2,3-thiadiazole	1,2,3-Thiadiazole	5-(3-Cl-2-Me-propyl)	180.72	Agrochemicals
BDT	Tetrahydro-1,3-thiazole	2,4-dioxo, 5-benzylidene	219.26	Corrosion inhibition

Biological Activity

5-(3-Chloropropyl)-2-methyl-1,3-thiazole is a thiazole derivative that has garnered attention for its diverse biological activities, including antimicrobial, anticancer, and neuroprotective effects. The unique structural features of this compound contribute to its potential therapeutic applications.

Structure and Synthesis

The compound features a thiazole ring, which is known for its role in various bioactive molecules. The presence of a chloropropyl group at the 5-position and a methyl group at the 2-position enhances its reactivity and biological profile. Thiazoles are recognized for their ability to interact with biological targets due to their electron-withdrawing properties and structural flexibility.

Antimicrobial Activity

Thiazole derivatives have been extensively studied for their antimicrobial properties. 5-(3-Chloropropyl)-2-methyl-1,3-thiazole exhibits significant activity against various bacterial and fungal strains. Research indicates that compounds with similar structures can inhibit the growth of pathogens such as Candida albicans and Aspergillus niger with minimum inhibitory concentration (MIC) values ranging from 3.92 to 4.23 mM . The presence of chlorine in the side chain may enhance these antimicrobial effects by increasing lipophilicity and facilitating membrane penetration.

Anticancer Activity

The anticancer potential of thiazole derivatives has been highlighted in several studies. For instance, compounds structurally related to 5-(3-Chloropropyl)-2-methyl-1,3-thiazole have shown promising cytotoxicity against various cancer cell lines, including colon carcinoma (HCT-116) and hepatocellular carcinoma (HepG2). In vitro assays revealed IC50 values as low as 3.15 µM against the MGC803 cell line, indicating potent antiproliferative effects . The mechanism of action often involves apoptosis induction through modulation of key cellular pathways, including histone deacetylase inhibition .

Neuroprotective Effects

Recent studies have explored the neuroprotective potential of thiazole derivatives in the context of neurodegenerative diseases such as Alzheimer’s. Compounds with thiazole moieties have demonstrated effective inhibition of acetylcholinesterase (AChE), an enzyme implicated in cognitive decline due to its role in acetylcholine degradation. For example, related thiazole compounds exhibited IC50 values around 2.7 µM for AChE inhibition . This suggests that 5-(3-Chloropropyl)-2-methyl-1,3-thiazole may also possess similar neuroprotective properties.

Structure-Activity Relationship (SAR)

The biological activity of thiazoles is significantly influenced by their structural characteristics. Key factors include:

• Substituents on the Thiazole Ring : Electron-withdrawing groups (e.g., halogens) at specific positions enhance biological activity.
• Alkyl Chain Length : The presence of longer alkyl chains can improve membrane permeability and bioavailability.
• Positioning of Functional Groups : The arrangement of substituents can affect the interaction with biological targets, influencing potency.

Table 1 summarizes the SAR findings related to thiazole derivatives:

Compound Structure	Biological Activity	IC50 Values
Thiazole with Cl at C5	Antimicrobial	MIC = 3.92–4.23 mM
Thiazole with methyl at C2	Anticancer (HCT-116)	IC50 = 3.15 µM
Thiazole with propyl group	Neuroprotective (AChE Inhibitor)	IC50 = 2.7 µM

Case Studies

Several case studies have documented the efficacy of thiazole derivatives:

• Antimicrobial Efficacy : A study demonstrated that a series of thiazoles exhibited potent antibacterial activity against multi-drug resistant strains, suggesting potential for development into new antibiotics .
• Anticancer Properties : Research involving HCT-116 cells showed that thiazoles could induce apoptosis through histone modification pathways, indicating their utility in cancer therapy .
• Neuroprotection : In experimental models of Alzheimer’s disease, thiazoles demonstrated significant AChE inhibition, leading to improved cognitive function metrics in treated subjects .

Q & A

Q. What advanced techniques characterize the compound’s interaction with metal catalysts in cross-coupling reactions?

• Methodology : Use X-ray absorption spectroscopy (XAS) to study coordination geometry with Pd or Cu catalysts. In-situ NMR or Raman spectroscopy can monitor intermediates during catalysis .